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Compound of Interest

Compound Name: Dcvc-13C3,15N

Cat. No.: B12368614 Get Quote

Technical Data Sheet: Dcvc-13C3,15N
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular weight of the isotopically labeled

compound S-(1,2-Dichlorovinyl)-L-cysteine-13C3,15N (Dcvc-13C3,15N).

Molecular Identity
Compound Name: S-(1,2-Dichlorovinyl)-L-cysteine-13C3,15N

Abbreviation: Dcvc-13C3,15N

Base Compound: S-(1,2-Dichlorovinyl)-L-cysteine (DCVC)

Isotopic Labeling: Three Carbon-13 (¹³C) atoms and one Nitrogen-15 (¹⁵N) atom.

DCVC is a nephrotoxic metabolite of the industrial solvent trichloroethylene (TCE). The

isotopically labeled form, Dcvc-13C3,15N, is a crucial tool in metabolic research, toxicological

studies, and as an internal standard for quantitative analysis by mass spectrometry.

Molecular Weight
The molecular weight of Dcvc-13C3,15N has been computationally determined to be 220.06

g/mol [1]. This calculation takes into account the specific isotopes of each element in the

molecule.
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Table 1: Atomic Composition and Molecular Weight Calculation

Element

Standard
Atomic
Weight (
g/mol )

Isotope
Isotopic
Mass (
g/mol )

Count
Total Mass (
g/mol )

Carbon

(unlabeled)
12.011 ¹²C 12.000 2 24.000

Carbon

(labeled)
¹³C 13.003 3 39.009

Hydrogen 1.008 ¹H 1.008 7 7.056

Chlorine 35.453 ³⁵Cl / ³⁷Cl ~35.453 2 70.906

Nitrogen

(unlabeled)
14.007 ¹⁴N 14.003 0 0.000

Nitrogen

(labeled)
¹⁵N 15.000 1 15.000

Oxygen 15.999 ¹⁶O 15.995 2 31.990

Sulfur 32.06 ³²S 31.972 1 31.972

Total

Molecular

Weight

~220.0 g/mol

Note: The total molecular weight is an approximation based on the sum of the isotopic masses.

The computed value of 220.06 g/mol from PubChem is more precise.[1]

The molecular formula for the unlabeled S-(1,2-Dichlorovinyl)-L-cysteine is C₅H₇Cl₂NO₂S[2][3].

Experimental Protocols and Signaling Pathways
The determination of molecular weight is a fundamental calculation based on atomic masses

and does not involve experimental protocols or biological signaling pathways. Therefore, this

section is not applicable to the scope of this technical data sheet.
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Logical Relationship Diagram
The following diagram illustrates the relationship between the parent compound and its

isotopically labeled variant.

S-(1,2-Dichlorovinyl)-L-cysteine (DCVC)
Molecular Formula: C5H7Cl2NO2S

Dcvc-13C3,15N
Molecular Formula: (13C)3C2H7Cl2(15N)O2S

Molecular Weight: 220.06 g/mol

Isotopic Labeling

Click to download full resolution via product page

Caption: Relationship between DCVC and its labeled form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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